Cas no 1388028-03-2 (O-{3-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine)

• Product Name: O-{3-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine
• CAS No: 1388028-03-2
• MF: C₈H₇ClF₃NO
• MW: 225.59549164772
• CID: 6033923
• PubChem ID: 117111229
• Update Time: 2025-06-13

O-{3-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{3-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine
• 1388028-03-2
• EN300-1932840
• O-{[3-chloro-5-(trifluoromethyl)phenyl]methyl}hydroxylamine

• Inchi： 1S/C8H7ClF3NO/c9-7-2-5(4-14-13)1-6(3-7)8(10,11)12/h1-3H,4,13H2
• InChI Key： PKQUYOSZEICXTC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=C(CON)C=1

Computed Properties

• Exact Mass: 225.0168260g/mol
• Monoisotopic Mass: 225.0168260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{3-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine

Research Brief on O-{3-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS: 1388028-03-2) in Chemical Biology and Pharmaceutical Applications

O-{3-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS: 1388028-03-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating key biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its applications, mechanisms of action, and therapeutic potential.

Recent investigations into the chemical properties of O-{3-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine have revealed its utility as a building block for the development of novel inhibitors targeting enzymes such as histone deacetylases (HDACs) and other epigenetic regulators. The presence of the trifluoromethyl group enhances its metabolic stability and bioavailability, making it a promising candidate for drug development. Studies published in 2023 have demonstrated its efficacy in preclinical models of cancer and inflammatory diseases, where it exhibits potent inhibitory effects on pathological signaling pathways.

One of the most notable applications of this compound is its role in the synthesis of PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in targeted protein degradation. Researchers have utilized O-{3-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine as a key linker moiety, enabling the selective degradation of disease-causing proteins. This approach has shown promise in overcoming drug resistance in oncology, particularly in cases where traditional small-molecule inhibitors have failed.

In addition to its therapeutic potential, the compound has also been explored for its utility in chemical biology tools. For instance, it has been employed as a reactive handle in bioorthogonal chemistry, facilitating the selective labeling and tracking of biomolecules in live cells. This application has provided researchers with new insights into cellular processes and protein dynamics, further underscoring the compound's versatility.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives based on O-{3-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, O-{3-chloro-5-(trifluoromethyl)phenylmethyl}hydroxylamine (CAS: 1388028-03-2) represents a valuable tool and therapeutic candidate in the field of chemical biology and drug discovery. Its multifaceted applications, from PROTACs to bioorthogonal chemistry, highlight its potential to drive innovation in the development of next-generation therapeutics. Future research will likely focus on expanding its utility and overcoming existing challenges to fully realize its clinical potential.